Cas no 708976-67-4 (1-(4-methylpiperazin-1-yl)-2-(3-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}quinoxalin-2-yl)sulfanylethan-1-one)

• Product Name: 1-(4-methylpiperazin-1-yl)-2-(3-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}quinoxalin-2-yl)sulfanylethan-1-one
• CAS No: 708976-67-4
• MF: C₂₂H₃₀N₆O₂S₂
• MW: 474.642601490021
• CID: 6347816
• PubChem ID: 4996642
• Update Time: 2024-01-06

1-(4-methylpiperazin-1-yl)-2-(3-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}quinoxalin-2-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpiperazin-1-yl)-2-(3-{2-(4-methylpiperazin-1-yl)-2-oxoethylsulfanyl}quinoxalin-2-yl)sulfanylethan-1-one
• HMS1653I01
• 1-(4-methylpiperazin-1-yl)-2-[(3-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}quinoxalin-2-yl)sulfanyl]ethan-1-one
• 1-(4-methylpiperazin-1-yl)-2-[3-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylquinoxalin-2-yl]sulfanylethanone
• AKOS002218724
• F1316-0006
• 2,2'-(quinoxaline-2,3-diylbis(sulfanediyl))bis(1-(4-methylpiperazin-1-yl)ethanone)
• 708976-67-4

• Inchi： 1S/C22H30N6O2S2/c1-25-7-11-27(12-8-25)19(29)15-31-21-22(24-18-6-4-3-5-17(18)23-21)32-16-20(30)28-13-9-26(2)10-14-28/h3-6H,7-16H2,1-2H3
• InChI Key： BBBMQXJLTZOLNS-UHFFFAOYSA-N
• SMILES： S(C1C(=NC2C=CC=CC=2N=1)SCC(N1CCN(C)CC1)=O)CC(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 474.18716657g/mol
• Monoisotopic Mass: 474.18716657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 124Ų